Cas no 104388-99-0 (N'-(6-bromo-1,3-benzothiazol-2-yl)-n'-[2-(diethylamino)ethyl]oxamide)

• Product Name: N'-(6-bromo-1,3-benzothiazol-2-yl)-n'-[2-(diethylamino)ethyl]oxamide
• CAS No: 104388-99-0
• MF: C₁₅H₁₉BrN₄O₂S
• MW: 399.305960893631
• CID: 1147962
• PubChem ID: 3025603
• Update Time: 2025-04-20

N'-(6-bromo-1,3-benzothiazol-2-yl)-n'-[2-(diethylamino)ethyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N'-(6-bromo-1,3-benzothiazol-2-yl)-n'-[2-(diethylamino)ethyl]oxamide
• N-(6-Bromo-2-benzothiazolyl)-N'-(2-(diethylamino)ethyl)ethanediamide
• 104388-99-0
• N~1~-(6-Bromo-1,3-benzothiazol-2-yl)-N~2~-[2-(diethylamino)ethyl]ethanediamide
• Ethanediamide, N-(6-bromo-2-benzothiazolyl)-N'-(2-(diethylamino)ethyl)-
• DTXSID60908957

• Inchi： 1S/C15H19BrN4O2S/c1-3-20(4-2)8-7-17-13(21)14(22)19-15-18-11-6-5-10(16)9-12(11)23-15/h5-6,9H,3-4,7-8H2,1-2H3,(H,17,21)(H,18,19,22)
• InChI Key： IEBKTXLHFAXMMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(=N2)NC(C(NCCN(CC)CC)=O)=O

Computed Properties

• Exact Mass: 398.04137
• Monoisotopic Mass: 398.04121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.33